Cas no 139687-23-3 (4'-O-methyl-ent-gallocatechin)

• Product Name: 4'-O-methyl-ent-gallocatechin
• CAS No: 139687-23-3
• MF: C₁₆H₁₆O₇
• MW: 320.294045448303
• CID: 2043492
• PubChem ID: 10087345
• Update Time: 2025-04-21

4'-O-methyl-ent-gallocatechin Chemical and Physical Properties

Names and Identifiers

• 4'-O-methyl-ent-gallocatechin
• LMPK12020135
• NSC-692277
• (2S,3R)-2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
• NSC692277
• 4''-O-Me-ent-gallocatechin
• CHEMBL465620
• 139687-23-3
• ent-Gallocatechin 4'-methyl ether
• BDBM50269641
• ent-4'-O-methylgallocatechin

• Inchi： 1S/C16H16O7/c1-22-16-11(19)2-7(3-12(16)20)15-13(21)6-9-10(18)4-8(17)5-14(9)23-15/h2-5,13,15,17-21H,6H2,1H3
• InChI Key： ITDYPNOEEHONAH-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC(C2C(O)CC3C(=CC(=CC=3O)O)O2)=CC=1O

Computed Properties

• Exact Mass: 320.08960285Da
• Monoisotopic Mass: 320.08960285Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Epigallocatechins